Cas no 2137558-52-0 (N-3-(aminomethyl)-4-fluorophenyl-N-ethylmethanesulfonamide)

• Product Name: N-3-(aminomethyl)-4-fluorophenyl-N-ethylmethanesulfonamide
• CAS No: 2137558-52-0
• MF: C₁₀H₁₅FN₂O₂S
• MW: 246.301704645157
• CID: 5837463
• PubChem ID: 165485842
• Update Time: 2025-06-08

N-3-(aminomethyl)-4-fluorophenyl-N-ethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(aminomethyl)-4-fluorophenyl-N-ethylmethanesulfonamide
• EN300-1124386
• 2137558-52-0
• N-[3-(aminomethyl)-4-fluorophenyl]-N-ethylmethanesulfonamide

• Inchi： 1S/C10H15FN2O2S/c1-3-13(16(2,14)15)9-4-5-10(11)8(6-9)7-12/h4-6H,3,7,12H2,1-2H3
• InChI Key： SPKZHUMROVSFSS-UHFFFAOYSA-N
• SMILES： S(C)(N(CC)C1C=CC(=C(CN)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 246.08382706g/mol
• Monoisotopic Mass: 246.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.8Ų

Additional information on N-3-(aminomethyl)-4-fluorophenyl-N-ethylmethanesulfonamide

N-3-(Aminomethyl)-4-Fluorophenyl-N-Ethylmethanesulfonamide: A Comprehensive Overview

N-3-(Aminomethyl)-4-fluorophenyl-N-ethylmethanesulfonamide (CAS No. 2137558-52-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of N-3-(Aminomethyl)-4-fluorophenyl-N-ethylmethanesulfonamide is noteworthy for its incorporation of a fluorine atom and an aminomethyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of compounds, making them valuable in drug design. The aminomethyl group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, contributing to the compound's bioactivity.

Recent studies have explored the potential of N-3-(Aminomethyl)-4-fluorophenyl-N-ethylmethanesulfonamide as a lead compound for the development of new drugs. One notable area of research is its activity as a modulator of specific receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets in various therapeutic areas such as cardiovascular diseases and neurological disorders.

In addition to its receptor modulation properties, N-3-(Aminomethyl)-4-fluorophenyl-N-ethylmethanesulfonamide has been investigated for its potential as an inhibitor of specific enzymes. Enzyme inhibitors play a crucial role in drug discovery, particularly in the treatment of diseases characterized by abnormal enzyme activity. Research conducted at a leading pharmaceutical institute demonstrated that this compound effectively inhibits the activity of a specific kinase involved in cancer cell proliferation. This finding opens up new avenues for the development of targeted cancer therapies.

The pharmacokinetic properties of N-3-(Aminomethyl)-4-fluorophenyl-N-ethylmethanesulfonamide have also been studied extensively. Pharmacokinetic data is essential for understanding how a compound is absorbed, distributed, metabolized, and excreted in the body. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Toxicity studies are another critical aspect of drug development. Preclinical toxicity assessments have shown that N-3-(Aminomethyl)-4-fluorophenyl-N-ethylmethanesulfonamide has a favorable safety profile at therapeutic doses. However, as with any new chemical entity, ongoing monitoring and further studies are necessary to ensure its safety and efficacy across different populations.

In conclusion, N-3-(Aminomethyl)-4-fluorophenyl-N-ethylmethanesulfonamide (CAS No. 2137558-52-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medicinal chemistry and pharmaceutical sciences.